3-Fluoro-2-propylphenol
Cat. No. B177083
M. Wt: 154.18 g/mol
InChI Key: LHPYMSGNLSRKME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCCc1c(F)cccc1OC
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[B:1]([Br:2])([Br:3])[Br:4].[Cl:17][CH2:18][Cl:19].[F:5][c:6]1[c:7]([CH2:14][CH2:15][CH3:16])[c:8]([O:12][CH3:13])[cH:9][cH:10][cH:11]1>>[F:5][c:6]1[c:7]([CH2:14][CH2:15][CH3:16])[c:8]([OH:12])[cH:9][cH:10][cH:11]1
|
Inputs
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCc1c(O)cccc1F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
